CTAB-triggered Ag aggregates for reproducible SERS analysis of urinary polycyclic aromatic hydrocarbon metabolites†

Chemical Communications Pub Date: 2018-12-19 DOI: 10.1039/C8CC09008D

Abstract

We propose a novel method for highly sensitive SERS detection of hydrophobic analytes based on cetyltrimethylammonium bromide (CTAB)-triggered Ag aggregates. In particular, we demonstrated its use in a SERS-based assay for urinary hydroxylated polycyclic aromatic hydrocarbons (OH-PAHs) with high sensitivity and reproducibility.

Graphical abstract: CTAB-triggered Ag aggregates for reproducible SERS analysis of urinary polycyclic aromatic hydrocarbon metabolites
CTAB-triggered Ag aggregates for reproducible SERS analysis of urinary polycyclic aromatic hydrocarbon metabolites†
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